4-((1H-imidazol-1-yl)methyl)-N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)benzamide

• IUPAC Name: N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-4-(imidazol-1-ylmethyl)benzamide
• InChI: InChI=1S/C21H16F2N4O2/c22-16-5-6-18(19(23)9-16)20-10-17(26-29-20)11-25-21(28)15-3-1-14(2-4-15)12-27-8-7-24-13-27/h1-10,13H,11-12H2,(H,25,28)
• InChI Key: MZGLZXUKSWOWGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=CN=C2)C(=O)NCC3=NOC(=C3)C4=C(C=C(C=C4)F)F
• Molecular Formula: C21H16F2N4O2
• Molecular Weight: 394.4 g/mol
• CAS No.: 1211153-57-9

Description

4-((1H-Imidazol-1-yl)methyl)-N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)benzamide is a synthetic organic compound designed for biochemical research. This molecule incorporates distinct pharmacophores, including an imidazole ring and an isoxazole moiety linked via a benzamide core, a structural feature observed in compounds investigated for targeting various biological pathways . The presence of the 1H-imidazole group is a significant structural feature, as this heterocycle is commonly found in molecules that interact with enzymes and receptors, and its derivatives are known to exhibit a broad spectrum of biological activities . Similarly, the 2,4-difluorophenyl-substituted isoxazole segment may contribute to the molecule's overall binding affinity and metabolic stability. This specific molecular architecture suggests potential utility in several research areas. Researchers may explore its application in developing novel therapeutic agents, particularly in oncology, as structurally related compounds have been studied as inhibitors of protein targets such as kinesin spindle protein (KSP) . Its mechanism of action is hypothesized to involve targeted protein inhibition, making it a candidate for use in cell biology and enzymology studies to elucidate specific cellular processes. This product is provided for research use only and is not intended for diagnostic or therapeutic applications. Researchers should handle this material with appropriate precautions in a laboratory setting.

Comparison with Similar Compounds

Structural Comparison

The compound’s structural analogs differ in heterocyclic systems, substituent patterns, and fluorine content. Key examples include:

Compound Name/ID	Core Structure	4-Position Substituent	N-Substituent	Heterocycles	Fluorine Atoms	Source
Target Compound	Benzamide	(1H-Imidazol-1-yl)methyl	(5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl	Imidazole, Isoxazole	2 (on phenyl)	—
N-(3-Chloro-4-fluorophenyl)-4-(1H-imidazol-1-yl)benzamide	Benzamide	1H-Imidazol-1-yl	3-Chloro-4-fluorophenyl	Imidazole	1
4-(1H-Imidazol-1-yl)-N-(4-(N-(5-methylisoxazol-4-yl)sulfamoyl)phenyl)benzamide	Benzamide	1H-Imidazol-1-yl	4-(Sulfamoyl-5-methylisoxazol-4-yl)phenyl	Imidazole, Isoxazole	0
N-(5-Isoxazol-5-yl-3-phenyl-3H-[1,3,4]-thiadiazol-2-ylidene)-benzamide (6)	Benzamide	—	5-Isoxazol-5-yl-3-phenyl-thiadiazol-2-ylidene	Isoxazole, Thiadiazole	0
3,4-Dichloro-N-(5-(morpholinomethyl)-4-(pyridin-3-yl)thiazol-2-yl)benzamide (4d)	Benzamide	—	5-(Morpholinomethyl)-4-pyridinyl-thiazol-2-yl	Thiazole, Pyridine	0

Key Observations :

• Heterocycles : The target compound combines imidazole and isoxazole, whereas analogs like 4d () use thiazole and pyridine, which may alter electronic properties and binding affinity .
• Fluorination: The 2,4-difluorophenyl group in the target compound could enhance metabolic stability and lipophilicity compared to mono-fluorinated or non-fluorinated analogs .

Spectral Data :

Compound	IR C=O (cm⁻¹)	IR NH (cm⁻¹)	¹H NMR Key Shifts	¹³C NMR Key Shifts	HRMS Data	Source
Target Compound	~1660–1680*	~3150–3414*	Imidazole H: δ 7.6–8.0; Isoxazole H: δ 6.5	C=O: ~167 ppm; C-F: ~110–120 ppm*	Not provided	—
Hydrazinecarbothioamides [4–6]	1663–1682	3150–3319	NH: δ 8.5–9.0; Aromatic H: δ 7.2–7.8	C=S: ~125 ppm; C=O: ~165 ppm	Confirmed via MS
N-(5-Isoxazol-5-yl...)benzamide (6)	1606	Absent (thione)	Isoxazole H: δ 7.95, 8.13; Aromatic H: δ 7.36–7.72	C=O: ~160 ppm; Thiadiazole C: ~150 ppm	348 (M+)
N-(3-Chloro-4-fluorophenyl...)	Not provided	Not provided	Imidazole H: δ 7.8; Ar-H: δ 7.04–7.46	Not provided	Confirmed via MS

Notes:

• The target’s IR C=O stretch aligns with benzamide derivatives in and .
• The absence of NH stretches in thione tautomers (e.g., ) contrasts with the target’s imidazole NH vibrations .
• Fluorine atoms in the target’s difluorophenyl group would produce distinct ¹³C NMR signals (~110–120 ppm) and downfield ¹H shifts .

Q & A

Q. How to design assays for detecting off-target effects or synergistic drug interactions?

• Methodology :
• Proteome profiling : Use affinity chromatography with compound-functionalized beads .
• Checkerboard assays : Test combinations with known drugs (e.g., fluconazole) to calculate FIC indices .